Cas no 1170530-03-6 (4-tert-butyl-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 4-tert-butyl-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 1170530-03-6
• MF: C₂₂H₃₀N₂O₃S
• MW: 402.550204753876
• CID: 6416269
• PubChem ID: 44026725
• Update Time: 2025-05-24

4-tert-butyl-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
• 4-tert-butyl-N-[1-(2-methoxyethyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• 4-tert-butyl-N-[1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide
• AKOS024637065
• 4-(tert-butyl)-N-(1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzenesulfonamide
• F2295-0005
• 1170530-03-6

• Inchi： 1S/C22H30N2O3S/c1-22(2,3)18-8-11-20(12-9-18)28(25,26)23-19-10-7-17-6-5-13-24(14-15-27-4)21(17)16-19/h7-12,16,23H,5-6,13-15H2,1-4H3
• InChI Key： AXYQSXZNFZMNFG-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3CCOC)(=O)=O)=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 402.19771400g/mol
• Monoisotopic Mass: 402.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 67Ų

Additional information on 4-tert-butyl-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

4-Tert-butyl-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide: A Comprehensive Overview

4-Tert-butyl-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide, identified by the CAS number 1170530-03-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a sulfonamide group with a tetrahydroquinoline moiety and a tert-butyl substituent. The molecule's design suggests its potential as a drug candidate or intermediate in advanced chemical synthesis.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in asymmetric synthesis and catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing production time while maintaining product quality.

One of the most promising applications of 4-Tert-butyl-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide lies in its potential as a pharmacological agent. Studies have shown that the compound exhibits modulatory effects on key cellular pathways, making it a candidate for treating various diseases. For instance, recent research has highlighted its ability to inhibit certain kinases involved in cancer progression. This finding has sparked interest in further exploring its therapeutic potential in oncology.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics or as a component in advanced polymer systems. Researchers have recently reported on its ability to enhance the conductivity of polymer blends without compromising mechanical integrity—a property that could be valuable in the development of flexible electronic devices.

The structural versatility of 4-Tert-butyl-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide allows for extensive modification to tailor its properties for specific applications. For example, substituting the tert-butyl group with other alkyl chains or functional groups can significantly alter its solubility and bioavailability. Such modifications are currently being explored to optimize the compound's performance in drug delivery systems.

From an environmental standpoint, the synthesis and application of this compound are being evaluated for their sustainability. Green chemistry principles are increasingly being integrated into its production processes to minimize waste and reduce energy consumption. Recent studies have focused on using biodegradable solvents and recyclable catalysts to enhance the eco-friendliness of its manufacturing.

In conclusion, 4-Tert-butyl-N-1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its continued exploration holds promise for breakthroughs in drug development and materials science. As research progresses, further insights into its properties and potential uses will undoubtedly emerge.